2-Oxo-5-pyridin-3-yl-1,3-oxazolidine-5-carboxylic acid

• IUPAC Name: 2-oxo-5-pyridin-3-yl-1,3-oxazolidine-5-carboxylic acid
• InChI: InChI=1S/C9H8N2O4/c12-7(13)9(5-11-8(14)15-9)6-2-1-3-10-4-6/h1-4H,5H2,(H,11,14)(H,12,13)
• InChI Key: KUTGRZRTHMVJAU-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1)(C2=CN=CC=C2)C(=O)O
• Molecular Formula: C9H8N2O4
• Molecular Weight: 208.17 g/mol

Description

Oxazolidines are derivatives of the parent oxazolidine owing to the presence of substituents on carbon and/or nitrogen. Oxazoles are unsaturated analogues of oxazolidines. They are important heterocyclic compounds often used as intermediates for the synthesis of new chemical entities in medicinal chemistry.

Synthesis Analysis

Oxazolines are traditionally prepared by condensation of 2-aminoalcohols with aldehydes and ketones. The ready availability of chiral amino alcohols by reduction of amino acids enables the synthesis of chiral oxazolidines.

Molecular Structure Analysis

Oxazolines are a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

Oxazolidines are prone to hydrolysis, the reverse of their syntheses. Perhaps for this reason, their basicity is rarely discussed.

Physical And Chemical Properties Analysis

Oxazoline was first prepared in 1947, has a boiling point of 69 °C and is a stable liquid at room temperature.

Mechanism of Action

The mechanism of action of oxazole derivatives can vary widely depending on their specific structure and the biological target they interact with.

Safety and Hazards

The safety and hazards of a specific compound depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed information.

Future Directions

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry have been increased in the past few years. This suggests that research into new oxazole derivatives and their potential applications is a promising direction for future research.